Cas no 19347-07-0 (Cycloheptanone, 2-(acetyloxy)-)

19347-07-0 structure
Product name:Cycloheptanone, 2-(acetyloxy)-
Cycloheptanone, 2-(acetyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanone, 2-(acetyloxy)-
- (2-oxocycloheptyl) acetate
- 2-Oxocycloheptyl acetate #
- RFXWFERXMBIZEI-UHFFFAOYSA-N
- 19347-07-0
- DTXSID30339618
-
- Inchi: InChI=1S/C9H14O3/c1-7(10)12-9-6-4-2-3-5-8(9)11/h9H,2-6H2,1H3
- InChI Key: RFXWFERXMBIZEI-UHFFFAOYSA-N
- SMILES: CC(=O)OC1CCCCCC1=O
Computed Properties
- Exact Mass: 170.09432
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Cycloheptanone, 2-(acetyloxy)- Related Literature
-
Makoto Shimizu,Shingo Hata,Koichi Kondo,Kazuhiro Murakami,Isao Mizota,Yusong Zhu RSC Adv. 2020 10 27874
-
Navnidhi Chhikara,Ragni Kour,Sundeep Jaglan,Pawan Gupta,Yogesh Gat,Anil Panghal Food Funct. 2018 9 1978
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